Cas no 1179533-15-3 (4-methylpyridine-2-carboximidamide)

• Product Name: 4-methylpyridine-2-carboximidamide
• CAS No: 1179533-15-3
• CID: 4683699
• PubChem ID: 21366762
• Update Time: 2025-05-26

4-methylpyridine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-methylpyridine-2-carboximidamide

Additional information on 4-methylpyridine-2-carboximidamide

4-Methylpyridine-2-Carboximidamide: A Comprehensive Overview

4-Methylpyridine-2-carboximidamide, also known by its CAS registry number CAS No. 1179533-15-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and computational modeling have further illuminated its characteristics, making it a subject of ongoing research.

The molecular structure of 4-methylpyridine-2-carboximidamide consists of a pyridine ring with a methyl group at the 4-position and a carboximidamide substituent at the 2-position. This arrangement imparts distinctive electronic and steric properties to the molecule, which are crucial for its functional applications. The pyridine ring, being aromatic, contributes to the compound's stability and reactivity, while the carboximidamide group introduces hydrogen bonding capabilities, enhancing its solubility in polar solvents.

Recent studies have explored the synthesis of 4-methylpyridine-2-carboximidamide through various routes, including condensation reactions and amidation processes. One notable approach involves the reaction of 4-methylpyridine-2-carboxylic acid with ammonia or primary amines under specific conditions to form the imidamide derivative. Researchers have optimized these reactions by employing catalytic agents and controlling reaction parameters such as temperature and pH, leading to higher yields and purer products.

The application potential of 4-methylpyridine-2-carboximidamide spans across multiple domains. In the pharmaceutical industry, its ability to form hydrogen bonds makes it a promising candidate for drug design, particularly as a component in bioisosteric replacements or as a scaffold for lead compounds. Additionally, its structural versatility allows for modifications that could enhance bioavailability and target specificity.

In materials science, 4-methylpyridine-2-carboximidamide has been investigated for its role in coordination chemistry and supramolecular assembly. Its nitrogen-rich structure facilitates metal-ligand interactions, making it suitable for constructing metal-organic frameworks (MOFs) and coordination polymers with potential applications in gas storage, catalysis, and sensing technologies.

Recent research has also delved into the electrochemical properties of CAS No. 1179533-15-3. Studies conducted using cyclic voltammetry have revealed its redox behavior under different conditions, which is essential for applications in electrochemical sensors and energy storage devices such as batteries and supercapacitors.

The environmental impact of synthesizing and utilizing 4-methylpyridine-2-carboximidamide has also come under scrutiny. Researchers are exploring green chemistry approaches to minimize waste generation and energy consumption during its production. This includes the use of biodegradable solvents, catalytic systems that avoid hazardous reagents, and recycling strategies for unreacted starting materials.

In conclusion, 4-methylpyridine-2-carboximidamide, with its unique chemical properties and diverse application potential, continues to be a focal point in scientific research. As advancements in synthetic techniques and computational modeling unfold, this compound is poised to contribute significantly to both academic inquiries and industrial innovations.